CID 156594991

• Molecular Formula: C5H7NNaO2S
• Molecular Weight: 168.17 g/mol
• InChI: InChI=1S/C5H5NOS.Na.H2O/c7-6-4-2-1-3-5(6)8;;/h1-4,7H;;1H2
• InChI Key: BPVSEQDDKFHBAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=S)N(C=C1)O.O.[Na]

Description

CID 156594991 is a chemical compound registered in the PubChem database. It is known for its unique properties and potential applications in various scientific fields. This compound has garnered interest due to its distinctive chemical structure and reactivity.

Preparation Methods

The synthesis of CID 156594991 involves specific synthetic routes and reaction conditions. While detailed industrial production methods are proprietary, general synthetic routes include:

Initial Reactants: The synthesis begins with the selection of appropriate starting materials.

Reaction Conditions: The reaction conditions, such as temperature, pressure, and catalysts, are optimized to ensure the desired product is obtained.

Purification: The final product is purified using techniques like crystallization or chromatography to achieve the required purity.

Chemical Reactions Analysis

CID 156594991 undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions involve replacing one functional group with another, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

CID 156594991 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is utilized in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of CID 156594991 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, leading to changes in their activity or function. The exact molecular targets and pathways involved are subjects of ongoing research.

Q & A

Basic Research Questions

Q. How should researchers formulate focused research questions for CID 156594991 to ensure methodological rigor?

• Methodological Answer : Use the PICOT framework (Population, Intervention, Comparison, Outcome, Time) to structure the question, ensuring specificity and measurability . For example:

• Population: Specific biological systems or chemical interactions involving this compound.
• Intervention: Experimental conditions (e.g., concentration, temperature).
• Comparison: Control groups or baseline data.
• Outcome: Quantifiable metrics (e.g., reaction yield, binding affinity).
• Time: Duration of observation.
  Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate practical and academic alignment .

Q. What are the key components of an effective literature review strategy for CID 156594591?

• Methodological Answer :

• Step 1 : Use academic databases (e.g., PubMed, SciFinder) to retrieve primary sources, filtering for peer-reviewed studies on this compound’s synthesis, properties, and applications .
• Step 2 : Critically assess sources for reproducibility (e.g., detailed experimental protocols, raw data availability) .
• Step 3 : Map contradictions in reported data (e.g., conflicting solubility or stability results) and identify gaps (e.g., unexplored biological pathways) .

Advanced Research Questions

Q. How can researchers resolve contradictory data in studies involving this compound?

• Methodological Answer :

• Step 1 : Conduct a meta-analysis of raw data from primary sources to identify methodological disparities (e.g., instrumentation, sample purity) .
• Step 2 : Replicate experiments under standardized conditions, documenting variables like solvent polarity or pH .
• Step 3 : Apply statistical tools (e.g., ANOVA, error propagation analysis) to quantify uncertainties and validate reproducibility .
• Example : If conflicting toxicity data exists, compare cell-line specificity or assay sensitivity across studies .

Q. What interdisciplinary approaches can enhance the study of this compound’s mechanism of action?

• Methodological Answer :

• Integrate computational modeling (e.g., molecular docking simulations) with wet-lab validation to predict and verify binding sites .
• Combine spectroscopic techniques (e.g., NMR, XRD) to analyze structural dynamics under varying conditions .
• Table :

Method	Application to this compound
Molecular Dynamics	Simulate conformational changes in aqueous vs. lipid environments
Isothermal Titration Calorimetry	Quantify thermodynamic parameters of ligand-receptor interactions
High-Throughput Screening	Identify synergistic effects with co-administered compounds

Q. How should researchers design experiments to validate hypotheses about this compound’s catalytic properties?

• Methodological Answer :

• Step 1 : Define testable hypotheses (e.g., “this compound exhibits pH-dependent catalytic activity”).
• Step 2 : Use a mixed-methods design :
• Quantitative: Measure reaction rates via UV-Vis spectroscopy .
• Qualitative: Conduct FTIR analysis to identify intermediate species .
• Step 3 : Include redundancy (e.g., triplicate trials) and control for confounding variables (e.g., temperature fluctuations) .

Ethical and Reproducibility Considerations

Q. What ethical guidelines apply to publishing data on this compound?

• Methodological Answer :

• Disclose funding sources and conflicts of interest in the “Acknowledgments” section .
• Provide raw data and detailed protocols in supplementary materials to enable replication .
• Cite prior work accurately and avoid selective reporting of favorable results .

Data Management and Analysis

Q. How can researchers optimize data collection for this compound to minimize bias?

• Methodological Answer :

• Blinded Experiments : Assign sample labels randomly to prevent observer bias .
• Pre-registration : Document hypotheses and methods in repositories like Open Science Framework before data collection .
• Statistical Rigor : Use power analysis to determine sample size adequacy and avoid Type I/II errors .